Cas no 2229329-02-4 (2,2-dimethyl-3-(1-phenylethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(1-phenylethyl)cyclopropane-1-carboxylic acid
• CAS No: 2229329-02-4
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6441138
• PubChem ID: 165969400
• Update Time: 2025-05-19

2,2-dimethyl-3-(1-phenylethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-phenylethyl)cyclopropane-1-carboxylic acid
• 2229329-02-4
• EN300-1861530

• Inchi： 1S/C14H18O2/c1-9(10-7-5-4-6-8-10)11-12(13(15)16)14(11,2)3/h4-9,11-12H,1-3H3,(H,15,16)
• InChI Key： JNDRARBCSSAYMU-UHFFFAOYSA-N
• SMILES： OC(C1C(C(C2C=CC=CC=2)C)C1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-3-(1-phenylethyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-Dimethyl-3-(1-Phenylethyl)Cyclopropane-1-Carboxylic Acid (CAS No. 2229329-02-4)

The compound 2,2-Dimethyl-3-(1-Phenylethyl)Cyclopropane-1-Carboxylic Acid, identified by the CAS number No. 2229329-02-4, is a complex organic molecule with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of cyclopropane derivatives, which are known for their strained ring systems and interesting chemical properties. The molecule consists of a cyclopropane ring substituted with a carboxylic acid group, two methyl groups, and a phenylethyl group, making it a versatile compound with potential applications in drug design, polymer synthesis, and other advanced materials.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to form stable interactions with biological targets. The presence of the carboxylic acid group in this compound adds functional versatility, enabling it to participate in hydrogen bonding and other non-covalent interactions that are critical in drug-receptor interactions. The phenylethyl substituent further enhances the molecule's hydrophobicity and aromaticity, which are desirable properties in many pharmaceutical applications.

One of the most significant advancements in the study of this compound involves its use as a building block in the synthesis of bioactive molecules. Researchers have explored its potential as an intermediate in the construction of complex natural product analogs and synthetic drugs. For instance, its ability to undergo various types of cycloaddition reactions has been exploited to create novel ring systems with unique stereochemical properties.

In addition to its role in drug discovery, this compound has also been investigated for its potential in polymer chemistry. The cyclopropane ring's strain energy can be harnessed to create polymers with improved mechanical properties. Recent experiments have demonstrated that incorporating this compound into polymer backbones can lead to materials with enhanced flexibility and durability, making them suitable for use in high-performance applications such as aerospace and automotive industries.

The synthesis of No. 2,2-Dimethyl-3-(1-Phenylethyl)Cyclopropane-1-Carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and subsequent functionalization to introduce the carboxylic acid and phenylethyl groups. The development of efficient synthetic routes for this compound has been a focus of recent research efforts, driven by its increasing demand in both academic and industrial settings.

From an environmental standpoint, this compound has shown promise as a biodegradable material due to its susceptibility to enzymatic degradation. This property makes it an attractive candidate for use in sustainable materials design, where reducing environmental impact is a primary concern. Researchers have explored its potential as a component in biodegradable plastics and other eco-friendly materials.

In conclusion, No. 2,2-Dimethyl-3-(1-Phenylethyl)Cyclopropane-1-Carboxylic Acid (CAS No. 2229329-0) is a multifaceted compound with applications spanning drug discovery, polymer chemistry, and sustainable materials science. Its unique structure and functional groups make it an invaluable tool for chemists seeking to develop innovative solutions across these disciplines.